Cas no 58237-88-0 (Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 58237-88-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 342769
• PubChem ID: 10755254
• Update Time: 2025-04-19

Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-
• 2-butoxy-2-(phenylmethoxycarbonylamino)acetic acid
• RDFVZIGKPQEPSI-UHFFFAOYSA-N
• DTXSID50444490
• SCHEMBL11636828
• N-Benzyloxycarbonyl-2-n-butoxyglycine
• 58237-88-0

• Inchi： 1S/C14H19NO5/c1-2-3-9-19-12(13(16)17)15-14(18)20-10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,18)(H,16,17)
• InChI Key： RDFVZIGKPQEPSI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)NC(=O)OCC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 281.12637
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86